Cas no 2091620-73-2 (5-bromo-1,2-thiazole-4-sulfonyl chloride)

• Product Name: 5-bromo-1,2-thiazole-4-sulfonyl chloride
• CAS No: 2091620-73-2
• MF: C₃HBrClNO₂S₂
• MW: 262.532536268234
• CID: 5241446
• Update Time: 2025-10-29

5-bromo-1,2-thiazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolesulfonyl chloride, 5-bromo-
• 5-bromo-1,2-thiazole-4-sulfonyl chloride

• Inchi： 1S/C3HBrClNO2S2/c4-3-2(1-6-9-3)10(5,7)8/h1H
• InChI Key： AKYVDFZTTYBOIQ-UHFFFAOYSA-N
• SMILES： S1C(Br)=C(S(Cl)(=O)=O)C=N1

Additional information on 5-bromo-1,2-thiazole-4-sulfonyl chloride

5-bromo-1,2-thiazole-4-sulfonyl chloride (CAS No. 2091620-73-2): An Overview of Its Properties and Applications

5-bromo-1,2-thiazole-4-sulfonyl chloride (CAS No. 2091620-73-2) is a versatile and important organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structural features, which include a bromine atom, a thiazole ring, and a sulfonyl chloride functional group. These features endow it with a range of chemical properties that make it valuable for various applications, particularly in the development of pharmaceuticals and advanced materials.

The 5-bromo-1,2-thiazole-4-sulfonyl chloride molecule is synthesized through a series of well-defined chemical reactions. The bromine atom in the 5-position of the thiazole ring provides a reactive site for substitution reactions, while the sulfonyl chloride group is highly electrophilic and readily undergoes nucleophilic substitution. This dual reactivity makes 5-bromo-1,2-thiazole-4-sulfonyl chloride an excellent building block for the synthesis of more complex molecules.

In recent years, significant research has been devoted to exploring the potential applications of 5-bromo-1,2-thiazole-4-sulfonyl chloride. One of the most promising areas is its use in the development of new pharmaceuticals. The thiazole ring is known for its biological activity and has been incorporated into numerous drug molecules. For example, thiazole-containing compounds have shown promise in treating various diseases, including cancer, diabetes, and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-bromo-1,2-thiazole-4-sulfonyl chloride as a key intermediate in the synthesis of novel antitumor agents. The researchers demonstrated that compounds derived from this intermediate exhibited potent cytotoxic activity against a variety of cancer cell lines. This finding underscores the potential of 5-bromo-1,2-thiazole-4-sulfonyl chloride as a valuable tool in drug discovery and development.

Beyond its pharmaceutical applications, 5-bromo-1,2-thiazole-4-sulfonyl chloride has also found use in the synthesis of advanced materials. The unique electronic properties of the thiazole ring and the reactivity of the sulfonyl chloride group make it suitable for applications in polymer chemistry and materials science. For instance, researchers at the University of California have utilized this compound to synthesize novel polymers with enhanced thermal stability and mechanical strength.

The physical properties of 5-bromo-1,2-thiazole-4-sulfonyl chloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility characteristics facilitate its use in various chemical reactions and processes.

In terms of safety and handling, it is important to note that 5-bromo-1,2-thiazole-4-sulfonyl chloride, like many sulfonyl chlorides, can be reactive with water and moisture. Therefore, it should be stored under dry conditions and handled with appropriate personal protective equipment (PPE) to ensure safety. Additionally, proper disposal methods should be followed to minimize environmental impact.

The future prospects for 5-bromo-1,2-thiazole-4-sulfonyl chloride are promising. Ongoing research continues to uncover new applications and improve synthetic methods for this compound. As our understanding of its properties deepens, it is likely that we will see even more innovative uses for this versatile molecule in both academic and industrial settings.

In conclusion, 5-bromo-1,2-thiazole-4-sulfonyl chloride (CAS No. 2091620-73-2) is a multifaceted compound with significant potential in various fields. Its unique structural features and reactivity make it an invaluable tool for chemists working on drug discovery, materials science, and other advanced applications. As research progresses, we can expect to see continued advancements in the utilization of this compound.